Cas no 81391-04-0 (Pyrrolidine, 1-(1-chloro-2-methyl-1-propenyl)-2-(methoxymethyl)-, (2S)-)

• Product name: Pyrrolidine, 1-(1-chloro-2-methyl-1-propenyl)-2-(methoxymethyl)-, (2S)-
• CAS No: 81391-04-0
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045136
• CID: 1803543
• PubChem ID: 10987347

Pyrrolidine, 1-(1-chloro-2-methyl-1-propenyl)-2-(methoxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(1-chloro-2-methyl-1-propenyl)-2-(methoxymethyl)-, (2S)-
• (2S)-1-(1-chloro-2-methylprop-1-enyl)-2-(methoxymethyl)pyrrolidine
• DTXSID30450872
• 81391-04-0

• Inchi： InChI=1S/C10H18ClNO/c1-8(2)10(11)12-6-4-5-9(12)7-13-3/h9H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： FBOZJZKYHGSBOM-VIFPVBQESA-N
• SMILES： CC(=C(N1CCCC1COC)Cl)C

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 3.1